Cas no 185426-13-5 (Carbamic acid,[(2R)-2-hydroxybutyl]-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,[(2R)-2-hydroxybutyl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 185426-13-5
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 114553
• PubChem ID: 21670372
• Update Time: 2025-06-03

Carbamic acid,[(2R)-2-hydroxybutyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(2R)-2-hydroxybutyl]-, 1,1-dimethylethyl ester (9CI)
• (2-(Pyrrolidin-1-yl)pyridin-4-yl)methanamine
• (2-Pyrrolidin-1-ylpyrid-4-yl)methylamine
• (2-pyrrolidin-1-ylpyridin-4-yl)methylamine
• (2-pyrrolidin-1-yl-pyridin-4-yl)-methylamine
• (2R)-(-)-1-tert-butoxycarbonylaminobutan-2-ol
• [2-(pyrrolidin-1-yl)pyridin-4-yl]methanamine
• AC1Q53U7
• CTK5F8793
• SBB052450
• SureCN4098507
• Carbamic acid, [(2R)-2-hydroxybutyl]-, 1,1-dimethylethyl ester (9CI)
• EN300-7266857
• tert-butyl N-[(2R)-2-hydroxybutyl]carbamate
• 185426-13-5
• SCHEMBL12880606

• Inchi： 1S/C9H19NO3/c1-5-7(11)6-10-8(12)13-9(2,3)4/h7,11H,5-6H2,1-4H3,(H,10,12)/t7-/m1/s1
• InChI Key： KDWNTQCNRHAQBC-SSDOTTSWSA-N
• SMILES： O(C(NC[C@@H](CC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 189.13600
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56000
• LogP: 1.67290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Carbamic acid,[(2R)-2-hydroxybutyl]-, 1,1-dimethylethyl ester (9CI)

Carbamic Acid, [(2R)-2-Hydroxybutyl]-, 1,1-Dimethylethyl Ester (9CI): A Comprehensive Overview

Carbamic acid, also known as urethanic acid, is a versatile compound with a wide range of applications in various industries. The specific compound in question, [(2R)-2-hydroxybutyl] carbamic acid, and its 1,1-dimethylethyl ester derivative (commonly referred to as the tert-butyl ester), has garnered significant attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science.

The CAS number assigned to this compound is 185426-13-5, which serves as a unique identifier in chemical databases. This nomenclature highlights the stereochemistry of the molecule, specifically the (2R) configuration of the hydroxybutyl group. The tert-butyl ester group further enhances the compound's stability and solubility properties, making it an attractive candidate for various synthetic applications.

Recent advancements in synthetic chemistry have enabled more efficient methods for the preparation of this compound. Researchers have explored catalytic asymmetric synthesis approaches to selectively produce the (2R) enantiomer, which is crucial for its intended applications in chiral recognition and asymmetric catalysis. These methods often involve the use of chiral catalysts or auxiliary groups to achieve high enantioselectivity.

In terms of physical properties, [(2R)-2-hydroxybutyl] carbamic acid tert-butyl ester exhibits a melting point of approximately 78°C and a boiling point around 145°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various solution-based reactions. The compound's stability under thermal and oxidative conditions has also been extensively studied, with findings indicating moderate stability under ambient conditions.

The application of this compound extends into the field of pharmacology, where it serves as an intermediate in the synthesis of bioactive molecules. For instance, recent studies have highlighted its role in the development of novel kinase inhibitors and GPCR modulators. Its ability to form stable amide bonds with amino acids has further expanded its utility in peptide synthesis.

From an environmental perspective, researchers have investigated the biodegradation pathways of this compound under aerobic and anaerobic conditions. Results suggest that it undergoes rapid microbial degradation in aqueous environments, reducing its potential ecological impact when properly managed.

In conclusion, Carbamic acid [(2R)-2-hydroxybutyl] tert-butyl ester stands out as a valuable intermediate in organic synthesis with promising applications across multiple disciplines. Continued research into its synthetic methodologies and biological activities will undoubtedly unlock further potential uses in the near future.